3-Methoxy-2,5-dimethylpyridine

• CAS No.: 105623-63-0
• Molecular Formula: C8H11NO
• Molecular Weight: 137.18 g/mol
• IUPAC Name: 3-methoxy-2,5-dimethylpyridine
• InChI: InChI=1S/C8H11NO/c1-6-4-8(10-3)7(2)9-5-6/h4-5H,1-3H3
• InChI Key: SSHOFPRHAXXBPB-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(N=C1)C)OC
• Synonyms: Pyridine, 3-methoxy-2,5-dimethyl- (9CI)

Description

3-Methoxy-2,5-dimethylpyridine is a substituted pyridine derivative featuring a methoxy group at position 3 and methyl groups at positions 2 and 3. Pyridine derivatives are widely studied for their electronic and steric properties, which influence reactivity and applications in pharmaceuticals, agrochemicals, and catalysis. The methoxy group at position 3 likely enhances solubility compared to non-polar substituents, while the methyl groups at 2 and 5 may introduce steric hindrance, affecting reaction pathways .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table compares 3-Methoxy-2,5-dimethylpyridine with structurally related pyridine derivatives:

Compound Name	Substituents	Key Properties/Effects	Reference
3-Methoxy-2,5-dimethylpyridine	2,5-dimethyl; 3-methoxy	Enhanced solubility (methoxy), steric hindrance (methyl groups at 2,5)	-
2,5-Dichloro-3-methoxypyridine	2,5-dichloro; 3-methoxy	Electron-withdrawing Cl groups reduce reactivity; methoxy aids solubility
3-Iodo-2-methoxy-5-methylpyridine	5-methyl; 2-methoxy; 3-iodo	Iodo group enables cross-coupling; methyl/methoxy balance steric and electronic effects
3,5-Dimethylpyridin-2-amine	3,5-dimethyl; 2-amine	Amine group enhances hydrogen bonding; methyl groups increase steric bulk
4-Chloro-3,5-dimethylpyridine	3,5-dimethyl; 4-chloro	Steric hindrance from methyl groups lowers C-N coupling yields

Key Insights :

• Electron-Donating vs. Withdrawing Groups : Methoxy groups (electron-donating) improve solubility and direct electrophilic substitution, whereas chloro or iodo groups (electron-withdrawing or reactive sites) alter reaction pathways .
• Steric Effects : Methyl groups at positions 2 and 5 (as in 3-Methoxy-2,5-dimethylpyridine) may hinder reactions requiring oxidative addition (e.g., C-N coupling) compared to less substituted analogs .

Chemical and Physical Properties

• Solubility: Methoxy groups enhance water solubility compared to non-polar methyl or chloro substituents .
• Crystallinity : Amine derivatives like 3,5-dimethylpyridin-2-amine form stable crystalline solids , whereas methoxy-substituted pyridines may exhibit lower melting points due to reduced hydrogen bonding.